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Compound of Interest

Compound Name: 3-Methylpent-4-yn-1-ol

Cat. No.: B15469060 Get Quote

Disclaimer: The following information is provided for the chemical 3-Methyl-1-penten-4-yn-3-ol

(CAS No. 3230-69-1), as a specific chemical with the name "3-Methylpent-4-yn-1-ol" could not

be definitively identified. It is crucial to verify the exact chemical identity and consult the

corresponding Safety Data Sheet (SDS) before implementing any disposal procedures.

The proper disposal of 3-Methyl-1-penten-4-yn-3-ol is essential for laboratory safety and

environmental protection. This substance is a flammable liquid and is harmful if swallowed.[1]

Adherence to the following guidelines will ensure that this chemical is handled and disposed of

in a safe and compliant manner.

Key Safety and Physical Properties
A summary of the key quantitative data for 3-Methyl-1-penten-4-yn-3-ol is provided in the table

below. This information is critical for safe handling and storage prior to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15469060?utm_src=pdf-interest
https://www.benchchem.com/product/b15469060?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/3230-69-1-A0007061-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 3230-69-1

Molecular Formula C6H8O

Molecular Weight 96.13 g/mol

Hazard Class
Flammable Liquid, Category 3; Acute Toxicity,

Oral, Category 4

UN Number 1987

Step-by-Step Disposal Protocol
The disposal of 3-Methyl-1-penten-4-yn-3-ol and its contaminated containers must be managed

as hazardous waste. The following steps outline the recommended procedure:

Personal Protective Equipment (PPE): Before handling the chemical waste, ensure that

appropriate PPE is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

In case of insufficient ventilation, a respirator may be necessary.

Waste Collection:

Collect waste 3-Methyl-1-penten-4-yn-3-ol in a designated, properly labeled, and sealed

container. The container should be compatible with the chemical and approved for

flammable waste.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Container Labeling: Clearly label the waste container with the chemical name ("3-Methyl-1-

penten-4-yn-3-ol, Waste"), the associated hazards (Flammable Liquid, Acute Toxicity), and

the date of accumulation.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition such as heat, sparks, and open flames.[1] The storage area should be

designated for flammable liquid waste.
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Disposal: The recommended disposal method for 3-Methyl-1-penten-4-yn-3-ol is through an

industrial combustion plant.[1] Arrange for pickup and disposal by a licensed hazardous

waste management company. Adhere to all local, regional, and national regulations for

hazardous waste disposal.

Contaminated Materials: Any materials, such as absorbent pads, used to clean up spills of 3-

Methyl-1-penten-4-yn-3-ol should be treated as hazardous waste and disposed of in the

same manner as the chemical itself.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Methyl-1-

penten-4-yn-3-ol.
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Caption: Disposal workflow for 3-Methyl-1-penten-4-yn-3-ol.

Emergency Procedures for Spills
In the event of a spill, the following actions should be taken immediately:

Evacuate: Evacuate all non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.

Containment: Use an inert absorbent material, such as vermiculite, sand, or earth, to contain

the spill. Do not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed container for disposal as hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, and collect the

cleaning materials for disposal as hazardous waste.

For further information, always refer to the specific Safety Data Sheet (SDS) for the chemical in

use and consult with your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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